Cas no 2138164-28-8 ([(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride)

• Product Name: [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride
• CAS No: 2138164-28-8
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• CID: 4640824
• Update Time: 2025-07-22

[(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethylphenyl)methyl](methyl)amine hydrochloride
• [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride

• Inchi： 1S/C10H15N.ClH/c1-8-5-4-6-9(2)10(8)7-11-3;/h4-6,11H,7H2,1-3H3;1H
• InChI Key： OCCCNPKATOVKNI-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C)C)NC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride

Introduction to [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride (CAS No. 2138164-28-8)

[(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2138164-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amines and is characterized by its hydrochloride salt form, which enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and potential therapeutic applications.

The molecular structure of [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride consists of a benzene ring substituted with two methyl groups at the 2 and 6 positions, attached to a tertiary amine group. The presence of these methyl groups increases the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The hydrochloride salt form further improves its handling and reactivity, making it a versatile building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzene ring with dimethyl substitution is a common feature in many bioactive molecules, often serving as a pharmacophore that interacts with specific biological targets. Research has shown that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer properties.

One of the most compelling aspects of [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride is its potential as a precursor in the synthesis of novel therapeutic agents. The tertiary amine functionality provides a site for further chemical modification, allowing researchers to attach various pharmacophoric groups or linkers to develop new drugs. For instance, recent studies have demonstrated the use of this compound in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions involved in disease pathways.

The hydrochloride salt form of this compound also offers practical advantages in laboratory settings. Its enhanced solubility in both polar and nonpolar solvents makes it easier to handle and purify compared to its free base form. This property is particularly useful in high-throughput screening assays where rapid dissolution and uniform distribution are critical for obtaining reliable results.

Moreover, the stability of the hydrochloride salt ensures that the compound remains viable for extended periods under various storage conditions. This stability is essential for long-term research projects and commercial applications where consistent quality is paramount. The compound's resistance to degradation also simplifies logistics and reduces waste generation during synthesis and purification processes.

From an academic perspective, [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride serves as an excellent model system for studying amine chemistry and its applications in drug design. Researchers have utilized this compound to develop new synthetic methodologies and explore reaction mechanisms that could lead to more efficient synthetic routes for other bioactive molecules. These advancements not only contribute to the field of organic chemistry but also have implications for industrial-scale drug production.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound due to its structural similarity to known active pharmaceutical ingredients (APIs). By modifying its core structure or appending different functional groups, scientists can generate libraries of compounds with tailored biological activities. Such libraries are invaluable tools in drug discovery programs aimed at identifying new treatments for various diseases.

In conclusion, [(2,6-dimethylphenyl)methyl](methyl)amine hydrochloride (CAS No. 2138164-28-8) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its practical advantages as a hydrochloride salt, make it a valuable asset in both academic research and industrial applications. As our understanding of drug design continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutic agents.